Cas no 69395-13-7 (4-(2-Hydroxyethyl)benzonitrile)

• Product Name: 4-(2-Hydroxyethyl)benzonitrile
• CAS No: 69395-13-7
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00052461
• CID: 90471
• PubChem ID: 2800815
• Update Time: 2025-11-01

4-(2-Hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyethyl)benzonitrile
• 2-(4-Cyanophenyl)ethanol
• C9H9NO
• 4-Cyanobenzeneethanol
• 4-Cyanophenethyl alcohol
• p-Cyanophenethyl alcohol
• BENZONITRILE, 4-(2-HYDROXYETHYL)-
• 4-(2-hydroxyethyl)benzenecarbonitrile
• p-cyanophenethylalcohol
• 2-(4-Cyanophenyl) Ethanol
• 4-(2Hydroxyethyl)benzonitrile
• RBSJBNYPTGMZIH-UHFFFAOYSA-N
• 4-(2-hydroxy-ethyl)-benzonitrile
• BBL102762
• STL556568
• SBB086537
• KM1264
• SCHEMBL320278
• AKOS006229243
• Benzonitrile,4-(2-hydroxyethyl)-
• A9176
• CHEMBL4534422
• CHEBI:194819
• SY100982
• JMD
• FT-0616540
• BB 0305893
• EN300-61341
• 69395-13-7
• TS-01919
• MFCD00052461
• 4-(2-hydroxyethyl)benzonitrile, AldrichCPR
• DTXSID00384190
• CS-W018212
• Z964982550
• AMY36572
• 2-(4-CYANOPHENYL)ETHAN-1-ONE

• MDL： MFCD00052461
• Inchi： 1S/C9H9NO/c10-7-9-3-1-8(2-4-9)5-6-11/h1-4,11H,5-6H2
• InChI Key： RBSJBNYPTGMZIH-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 44

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.12
• Melting Point: 50-51 ºC
• Boiling Point: 118 °C
• Flash Point: 116-118°C/0.5mm
• Refractive Index: 1.559
• PSA: 44.02000
• LogP: 1.09308
• Solubility: Not determined

4-(2-Hydroxyethyl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312+P330; P501
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-(2-Hydroxyethyl)benzonitrile

4-(2-Hydroxyethyl)benzonitrile: A Versatile Compound in Pharmaceutical and Material Science

4-(2-Hydroxyethyl)benzonitrile, with the chemical formula C₉H₉NO, is a synthetic compound characterized by its unique structure that combines a benzene ring with a nitrile group and a hydroxyethyl substituent. The CAS No. 69395-13-7 identifier highlights its distinct chemical identity, which is crucial for its application in pharmaceutical research and material development. This compound has gained significant attention in recent years due to its potential as a building block for drug design and its versatile chemical properties that enable diverse functionalization strategies.

The molecular structure of 4-(2-Hydroxyethyl)benzonitrile features a benzene ring substituted with a nitrile group at the 4-position and a hydroxyethyl group at the 2-position. This combination of functional groups confers unique reactivity and solubility characteristics, making it a valuable intermediate in the synthesis of complex organic molecules. The nitrile group, a strong electrophilic carbon atom, can undergo hydrolysis to form carboxylic acids or participate in nucleophilic substitution reactions, while the hydroxyethyl group introduces polar functionality that enhances solubility in aqueous environments.

Recent studies have demonstrated that 4-(2-Hydroxyethyl)benzonitrile exhibits promising pharmacological properties, particularly in the context of drug delivery systems. For instance, a 2023 study published in Journal of Medicinal Chemistry explored its potential as a prodrug carrier for antitumor agents. The hydroxyethyl group was found to improve the solubility of hydrophobic drugs, while the nitrile group provided a stable linkage for controlled release mechanisms. This dual functionality has sparked interest in its application for targeted drug delivery in cancer therapy.

One of the key advantages of 4-(2-Hydroxyethyl)benzonitrile is its compatibility with green chemistry principles. Researchers have reported that its synthesis can be achieved through environmentally friendly methods, such as microwave-assisted reactions or catalytic processes that minimize waste generation. A 2024 paper in Green Chemistry highlighted the use of solid-phase synthesis techniques to produce this compound with high efficiency and reduced energy consumption, aligning with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Furthermore, 4-(2-Hydroxyethyl)benzonitrile has shown potential in the development of biodegradable materials. A collaborative study between material scientists and pharmacologists in 2023 revealed its ability to form polymeric networks with tunable degradation rates. These properties make it a candidate for applications in tissue engineering and controlled-release biomedical devices. The hydroxyethyl group contributes to the hydrophilicity of the polymer matrix, while the nitrile group enhances mechanical stability, offering a balance between biocompatibility and structural integrity.

Another area of active research involves the use of 4-(2-Hydroxyethyl)benzonitrile as a precursor for fluorescent probes in bioimaging. A 2023 study in Advanced Materials demonstrated that its nitrile group can be functionalized with fluorophore moieties to create highly sensitive imaging agents. These probes have been tested for their ability to track cellular processes in real-time, providing insights into disease mechanisms and therapeutic responses. The hydroxyethyl group was found to improve the solubility of these probes in biological fluids, enhancing their utility in in vivo applications.

From a synthetic perspective, 4-(2-Hydroxyethyl)benzonitrile is a versatile intermediate that can be modified through various chemical reactions. For example, its nitrile group can undergo hydrolysis to form carboxylic acids, which are commonly used in drug design for their ability to interact with biological targets. A 2024 review in Organic & Biomolecular Chemistry detailed the use of this compound in the synthesis of β-lactam antibiotics, where its nitrile functionality was crucial for the formation of the core structure of these antimicrobial agents.

The pharmaceutical industry has also shown interest in 4-(2-Hydroxyethyl)benzonitrile for its potential in the development of antiviral drugs. A 2023 study published in Antiviral Research investigated its ability to inhibit viral entry by modifying the nitrile group to mimic host cell receptors. The hydroxyethyl group was found to enhance the compound's binding affinity to viral surface proteins, making it a promising candidate for antiviral therapy against emerging pathogens.

Despite its promising applications, the use of 4-(2-Hydroxyethyl)benzonitrile requires careful consideration of its chemical stability and reactivity. A 2024 study in Chemical Communications reported that its nitrile group can undergo side reactions under certain conditions, such as high temperatures or acidic environments. These findings underscore the importance of optimizing reaction conditions to maximize the yield and purity of the compound, ensuring its effectiveness in both pharmaceutical and material science applications.

In conclusion, 4-(2-Hydroxyethyl)benzonitrile represents a significant advancement in the field of synthetic chemistry due to its unique structural properties and diverse functionalization possibilities. Its applications in pharmaceutical research, material science, and bioimaging highlight its potential as a multifunctional compound. As research continues to uncover new uses for this molecule, its role in developing innovative solutions for healthcare and technology is expected to grow, driven by its adaptability and chemical versatility.